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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzaldehyde

Cat. No.: B151432 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-3-fluorobenzaldehyde in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development.

Chemical Identifier and Physical Properties

Property Value Source

CAS Number 133059-43-5 [1][2]

Molecular Formula C7H4BrFO [1][2]

Molecular Weight 203.01 g/mol [1]

Appearance
White to light yellow crystalline

solid/powder
[2][3]

Melting Point 54-60 °C (129.2-140 °F) [2]

Storage Temperature 2-8°C

Hazard Identification and GHS Classification
4-Bromo-3-fluorobenzaldehyde is classified as a hazardous substance.[4] All personnel must

be aware of the following hazards before handling:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][4]
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Skin Irritation (Category 2): Causes skin irritation.[4][5]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][4][5]

Skin Sensitization (Category 1): May cause an allergic skin reaction.

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[5]

GHS Pictogram:

alt text

Signal Word: Warning[4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 4-Bromo-3-fluorobenzaldehyde.

Equipment Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect gloves

before use.

To prevent skin contact and

irritation.[6]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

To protect eyes from dust

particles and splashes,

preventing serious irritation.[3]

[6]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize skin exposure.[3]

[7]

Respiratory Protection

Use a NIOSH-approved

respirator (e.g., N95 dust

mask) when dusts are

generated or if ventilation is

inadequate.

To prevent respiratory tract

irritation from airborne dust.[6]

[8]
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Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[6][9][10]
Ensure an eyewash station and safety shower are readily accessible.[5][8]
Keep the container tightly closed when not in use.[9][10]

2. Handling the Chemical:

Avoid breathing dust.[9][10]
Avoid contact with skin and eyes.[3][6][11]
Do not eat, drink, or smoke in the handling area.
Wash hands thoroughly after handling.[9][10]
Take off contaminated clothing immediately and wash before reuse.[9][10]

3. Storage:

Store in a cool, dry, and well-ventilated place.[6][9][10]
Keep the container tightly closed and store locked up.[4][9][10]
Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]
[5]

Emergency and First Aid Procedures
Immediate response is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[4][9][11]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if skin

irritation or a rash occurs.[4][9][11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call an ophthalmologist or seek

medical attention.[9][10][11]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Immediately call a poison center or

doctor.[4][11]

Disposal Plan
All waste materials must be handled and disposed of in accordance with federal, state, and

local environmental regulations.

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[9]

[10] Do not mix with other waste.

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[6]

Dispose of as unused product.[6]

Contaminated PPE: Dispose of single-use gloves and other contaminated PPE as

hazardous waste.

Spill Response Workflow
The following diagram outlines the procedural steps for managing a spill of 4-Bromo-3-
fluorobenzaldehyde.
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Workflow for Handling a Chemical Spill

Spill Occurs

Evacuate Immediate Area
Alert Others

Immediate Action

Assess the Spill
(Size and Hazard)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

If safe to proceed

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep up, do not create dust)

Decontaminate the Area

Dispose of Waste
(In a sealed container as hazardous waste)

Report the Incident

End

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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